Cas no 32058-82-5 (5-(4-aminophenyl)-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(4-aminophenyl)-1,3,4-oxadiazole-2-thiol
• CAS No: 32058-82-5
• MF: C₈H₇N₃OS
• MW: 193.225679636002
• MDL: MFCD00806252
• CID: 1449247
• PubChem ID: 716470
• Update Time: 2025-10-20

5-(4-aminophenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-aminophenyl)-3H-1,3,4-oxadiazole-2-thione
• 2-(4-Aminophenyl)-1,3,4-oxadiazole-5-thione
• 5-(4-Aminophenyl)-1,3,4-oxadiazole-2-thiol
• AC1Q7F3H
• SureCN7724942
• 5-(4-Aminophenyl)-1,3,4-oxadiazole-2(3H)-thione
• AC1LEQQI
• AR-1G5200
• 2-thiol-5-p-aminophenyl-1,3,4-oxadiazole
• 5-(4-aminophenyl)-1,3,4-oxadiazol-2-thiol
• 675024_ALDRICH
• CTK4G8146
• 5-(4-AMINOPHENYL)-1,3,4-OXADIAZOLE-2-TH
• AKOS015894721
• AC8501
• EN300-7355134
• CHEMBL4072921
• J-018620
• Z90344946
• BS-16501
• 5-(4-Aminophenyl)-1,3,4-oxadiazole-2-thiol, 97%
• 32058-82-5
• CS-0157500
• MFCD00806252
• FIGMOSDEYMCQLX-UHFFFAOYSA-N
• 5-(4-aminophenyl)-1,3,4-oxadiazole-2-thione
• STK952873
• SY265151
• 2-(4-Aminophenyl)-1,3,4-oxadiazole-5-thione, 5-(4-Aminophenyl)-1,3,4-oxadiazole-2(3H)-thione
• 5-(4-AMINOPHENYL)-1,3,4-OXADIAZOLE-2-TH&
• DTXSID20352013
• SCHEMBL7724942
• AKOS002226858
• AMY20683
• 5-(4-aminophenyl)-1,3,4-oxadiazole-2-thiol

• MDL： MFCD00806252
• Inchi： 1S/C8H7N3OS/c9-6-3-1-5(2-4-6)7-10-11-8(13)12-7/h1-4H,9H2,(H,11,13)
• InChI Key： FIGMOSDEYMCQLX-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)N)O1

Computed Properties

• Exact Mass: 193.03100
• Monoisotopic Mass: 193.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Melting Point: 235 °C (dec.)
• PSA: 103.74000
• LogP: 2.18870

5-(4-aminophenyl)-1,3,4-oxadiazole-2-thiol Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 5-(4-aminophenyl)-1,3,4-oxadiazole-2-thiol

Research Brief on 5-(4-aminophenyl)-1,3,4-oxadiazole-2-thiol (CAS: 32058-82-5): Recent Advances and Applications

The compound 5-(4-aminophenyl)-1,3,4-oxadiazole-2-thiol (CAS: 32058-82-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory therapies. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, synthetic pathways, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(4-aminophenyl)-1,3,4-oxadiazole-2-thiol exhibits potent inhibitory activity against bacterial enzymes such as DNA gyrase and topoisomerase IV, which are critical targets for antibiotic development. The study utilized molecular docking and in vitro assays to validate its binding affinity, suggesting its potential as a lead compound for novel antimicrobial agents. Furthermore, the compound's thiol group was found to enhance its reactivity, enabling covalent interactions with target proteins.

In the context of cancer research, a 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 5-(4-aminophenyl)-1,3,4-oxadiazole-2-thiol displayed selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231). The researchers attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway, as evidenced by flow cytometry and Western blot analysis. These findings underscore its potential as a chemotherapeutic agent with a unique mechanism of action.

Recent advancements in synthetic chemistry have also streamlined the production of 5-(4-aminophenyl)-1,3,4-oxadiazole-2-thiol. A 2023 study in Tetrahedron Letters described a one-pot synthesis method using 4-aminobenzoic acid as a starting material, achieving a high yield (85%) under mild conditions. This method not only improves scalability but also reduces the environmental impact of the synthesis process, aligning with green chemistry principles.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 5-(4-aminophenyl)-1,3,4-oxadiazole-2-thiol. A 2024 review in Expert Opinion on Drug Discovery highlighted the need for further studies on its bioavailability and metabolic stability. Future research directions may include structural modifications to enhance its solubility and reduce off-target effects, as well as preclinical evaluations in animal models.

In conclusion, 5-(4-aminophenyl)-1,3,4-oxadiazole-2-thiol (CAS: 32058-82-5) represents a promising candidate for drug development, with demonstrated efficacy in antimicrobial and anticancer applications. Continued research into its mechanisms and optimized synthesis will be critical for translating these findings into clinical applications. This brief serves as a timely update for researchers and industry professionals engaged in the development of novel therapeutic agents.